Cas no 1226456-50-3 (1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1226456-50-3
• MF: C₁₄H₁₃ClN₂O₃
• MW: 292.717622518539
• CID: 6088113
• PubChem ID: 30566165
• Update Time: 2025-07-15

1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-(5-chloro-2-methoxyphenyl)-4-prop-2-enylpyrazine-2,3-dione
• 1-allyl-4-(5-chloro-2-methoxyphenyl)pyrazine-2,3(1H,4H)-dione
• 1226456-50-3
• AKOS024662184
• F2580-2095

• Inchi： 1S/C14H13ClN2O3/c1-3-6-16-7-8-17(14(19)13(16)18)11-9-10(15)4-5-12(11)20-2/h3-5,7-9H,1,6H2,2H3
• InChI Key： KCESICBEMVSYEH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC(Cl)=CC=C2OC)C=CN(CC=C)C1=O

Computed Properties

• Exact Mass: 292.0614700g/mol
• Monoisotopic Mass: 292.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to 1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1226456-50-3)

1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione, with the CAS number 1226456-50-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrahydropyrazine derivatives and is characterized by its complex molecular structure, which includes a chlorinated and methoxylated phenyl group and an allyl substituent.

The synthesis of 1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione typically involves multi-step reactions, including the formation of the pyrazine ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has explored the anti-cancer properties of 1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that this compound could be further investigated as a potential therapeutic agent for cancer treatment.

The pharmacokinetic properties of 1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione have also been studied to assess its suitability for clinical applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in vivo.

In the context of drug discovery and development, 1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione represents an exciting lead compound with multiple therapeutic potentials. Its unique chemical structure provides a foundation for structure-based drug design and optimization. Ongoing efforts are focused on identifying analogs with enhanced biological activities and improved pharmacological profiles.

The environmental impact of 1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione is another important consideration. While no significant environmental concerns have been reported to date, it is crucial to conduct thorough environmental risk assessments to ensure its safe use in various applications.

In conclusion, 1-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1226456-50-3) is a promising compound with diverse biological activities and potential therapeutic applications. Continued research into its synthesis methods, biological mechanisms of action, pharmacokinetic properties, and environmental impact will be essential for advancing its development as a valuable tool in medicinal chemistry.